Cas no 1005303-74-1 (6-[4-(diphenylmethyl)piperazine-1-carbonyl]-2-(4-fluorophenyl)-5-methoxy-2,3-dihydropyridazin-3-one)

• Product Name: 6-[4-(diphenylmethyl)piperazine-1-carbonyl]-2-(4-fluorophenyl)-5-methoxy-2,3-dihydropyridazin-3-one
• CAS No: 1005303-74-1
• MF: C₂₉H₂₇FN₄O₃
• MW: 498.548090219498
• CID: 5889607
• PubChem ID: 18568943
• Update Time: 2025-10-31

6-[4-(diphenylmethyl)piperazine-1-carbonyl]-2-(4-fluorophenyl)-5-methoxy-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 6-[[4-(diphenylmethyl)-1-piperazinyl]carbonyl]-2-(4-fluorophenyl)-5-methoxy-
• 6-[4-(diphenylmethyl)piperazine-1-carbonyl]-2-(4-fluorophenyl)-5-methoxy-2,3-dihydropyridazin-3-one
• 6-(4-benzhydrylpiperazine-1-carbonyl)-2-(4-fluorophenyl)-5-methoxypyridazin-3-one
• 6-(4-benzhydrylpiperazine-1-carbonyl)-2-(4-fluorophenyl)-5-methoxypyridazin-3(2H)-one
• 1005303-74-1
• F2213-0686
• AKOS004953074

• Inchi： 1S/C29H27FN4O3/c1-37-25-20-26(35)34(24-14-12-23(30)13-15-24)31-27(25)29(36)33-18-16-32(17-19-33)28(21-8-4-2-5-9-21)22-10-6-3-7-11-22/h2-15,20,28H,16-19H2,1H3
• InChI Key： CQZKJJGFPUQWBT-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=C(F)C=C2)N=C(C(N2CCN(C(C3=CC=CC=C3)C3=CC=CC=C3)CC2)=O)C(OC)=C1

Computed Properties

• Exact Mass: 498.20671890g/mol
• Monoisotopic Mass: 498.20671890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 846
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 65.4Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 622.7±65.0 °C(Predicted)
• pka: 5.76±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 6-[4-(diphenylmethyl)piperazine-1-carbonyl]-2-(4-fluorophenyl)-5-methoxy-2,3-dihydropyridazin-3-one

Introduction to Compound with CAS No. 1005303-74-1 and Product Name: 6-[4-(diphenylmethyl)piperazine-1-carbonyl]-2-(4-fluorophenyl)-5-methoxy-2,3-dihydropyridazin-3-one

The compound with the CAS number 1005303-74-1 and the product name 6-[4-(diphenylmethyl)piperazine-1-carbonyl]-2-(4-fluorophenyl)-5-methoxy-2,3-dihydropyridazin-3-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The unique structural features of this molecule, including its piperazine and pyridazine moieties, make it a promising candidate for further investigation in drug discovery and development.

Recent research in the area of heterocyclic chemistry has highlighted the importance of dihydropyridazinones as scaffolds for developing novel bioactive molecules. The presence of a fluorophenyl group at the 4-position and a methoxy group at the 5-position introduces specific electronic and steric properties that can influence the compound's interactions with biological targets. These modifications are strategically designed to enhance binding affinity and selectivity, which are critical factors in the design of effective pharmaceutical agents.

The diphenylmethyl substituent at the 4-position of the piperazine ring adds another layer of complexity to the molecule's structure. This bulky group can influence both the conformational flexibility and the solubility profile of the compound, which are important considerations in drug formulation and delivery. The combination of these structural elements suggests that this compound may exhibit unique pharmacological properties, making it an attractive subject for further study.

In the context of current pharmaceutical research, there is a growing interest in developing small molecule inhibitors that target specific enzymes or receptors involved in various diseases. The pyridazinone core of this compound is known to be a versatile pharmacophore, capable of interacting with a wide range of biological targets. For instance, studies have shown that pyridazinone derivatives can modulate the activity of enzymes such as kinases and phosphodiesterases, which are implicated in numerous pathological processes.

The fluorine atom in the 4-fluorophenyl group is particularly noteworthy, as fluorine substitution is frequently employed in drug design to improve metabolic stability, binding affinity, and pharmacokinetic properties. The electronic nature of fluorine can also influence the reactivity and conformational preferences of adjacent functional groups, thereby fine-tuning the overall biological activity of the molecule. This strategic use of fluorine highlights the compound's potential as a lead structure for developing next-generation therapeutics.

Moreover, the methoxy group at the 5-position contributes to the compound's hydrophilicity, which can be advantageous for oral bioavailability and tissue distribution. The balance between hydrophobic and hydrophilic regions in a molecule is crucial for its pharmacological efficacy. By incorporating both hydrophobic (phenyl rings) and hydrophilic (methoxy group) elements, this compound aims to achieve optimal pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with high accuracy. These computational tools have been instrumental in guiding experimental efforts by identifying promising candidates for further validation. In this regard, virtual screening methods have been used to evaluate the potential binding affinity of various derivatives of this compound towards target proteins relevant to human health.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies include condensation reactions between appropriately substituted precursors followed by functional group transformations. The use of modern catalytic systems has improved efficiency and reduced waste in these processes, aligning with green chemistry principles.

Once synthesized, rigorous characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to confirm the molecular structure. These analytical methods provide detailed information about the compound's chemical environment, helping researchers understand its behavior in different contexts.

The biological evaluation of this compound typically involves testing its activity against relevant biological targets using enzyme-based assays or cell-based models. Initial studies may focus on assessing its interaction with enzymes or receptors known to be involved in disease pathways. Positive results from these assays would justify further investigation into its potential therapeutic applications.

In conclusion, the compound with CAS no. 1005303-74-1 and product name 6-[4-(diphenylmethyl)piperazine-1-carbonyl]-2-(4-fluorophenyl)-5-methoxy-2,3-dihydropyridazin-3-one represents a promising candidate for drug discovery efforts. Its unique structural features, including modifications such as fluorophenyl, methoxy, and diphenylmethyl, contribute to its potential as a bioactive molecule. Ongoing research aims to elucidate its pharmacological properties and explore its therapeutic potential in various disease contexts.